Cas no 19727-91-4 (Indolin-6-ol hydrochloride)

• Product Name: Indolin-6-ol hydrochloride
• CAS No: 19727-91-4
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• CID: 1091679
• PubChem ID: 18769512
• Update Time: 2025-10-28

Indolin-6-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Indolin-6-ol hydrochloride
• 2,3-dihydro-1H-indol-6-ol,hydrochloride
• 19727-91-4
• Indolin-6-olhydrochloride
• 2,3-DIHYDRO-1H-INDOL-6-OL HYDROCHLORIDE
• SCHEMBL6844316
• 2,3-dihydro-1H-indol-6-ol;hydrochloride
• SB64243
• G37842
• EN300-7537043
• Z3241260546
• 1H-Indol-6-ol, 2,3-dihydro-, hydrochloride (1:1)

• Inchi： 1S/C8H9NO.ClH/c10-7-2-1-6-3-4-9-8(6)5-7;/h1-2,5,9-10H,3-4H2;1H
• InChI Key： GPGQGGWXJSIKEQ-UHFFFAOYSA-N
• SMILES： Cl.OC1C=CC2=C(C=1)NCC2

Computed Properties

• Exact Mass: 171.0450916g/mol
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on Indolin-6-ol hydrochloride

Indolin-6-ol hydrochloride (CAS No. 19727-91-4): A Comprehensive Overview

Indolin-6-ol hydrochloride, with the chemical formula C₉H₁₀NCl, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique CAS number 19727-91-4, has garnered attention due to its potential applications in the development of novel therapeutic agents. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug formulation.

The structure of Indolin-6-ol hydrochloride features a fused indole ring system, which is a common motif in biologically active molecules. The presence of a hydroxyl group at the 6-position and the subsequent formation of its hydrochloride salt contribute to its unique chemical properties. These properties make it a versatile building block for the synthesis of more complex molecules, particularly in the realm of drug discovery.

In recent years, there has been growing interest in exploring the pharmacological potential of indole derivatives. Indolin-6-ol hydrochloride has been investigated for its possible role in modulating various biological pathways. Studies have suggested that this compound may exhibit anti-inflammatory, antioxidant, and even anticancer properties. These findings are particularly exciting given the increasing demand for targeted therapies that can address complex diseases with high efficacy and minimal side effects.

The synthesis of Indolin-6-ol hydrochloride typically involves multi-step organic reactions, often starting from readily available precursors such as indole. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers have access to high-quality material for their studies. The optimization of these synthetic routes is crucial for large-scale production and commercialization.

One of the most compelling aspects of Indolin-6-ol hydrochloride is its role as a scaffold for drug design. Medicinal chemists have leveraged its structural features to develop novel compounds with enhanced pharmacological activity. For instance, modifications at the 3-position or 2-position of the indole ring can lead to significant changes in biological activity, providing opportunities to fine-tune drug properties such as potency, selectivity, and metabolic stability.

The pharmacokinetic profile of Indolin-6-ol hydrochloride is also an area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for developing effective therapeutic strategies. Preclinical studies have begun to shed light on these processes, providing valuable insights into potential dosing regimens and formulation strategies.

In addition to its pharmaceutical applications, Indolin-6-ol hydrochloride has shown promise in other areas of research. Its unique chemical properties make it a useful tool for studying enzyme mechanisms and interactions. Researchers are exploring its potential as a probe molecule to understand how various biological targets function at the molecular level.

The future directions for research on Indolin-6-ol hydrochloride are numerous and exciting. As our understanding of biological systems continues to grow, so does the need for innovative compounds like this one. Ongoing studies aim to uncover new therapeutic applications and refine synthetic methodologies to make this compound more accessible for research purposes.

The development of new drugs is a complex process that relies on the contributions of many disciplines, including chemistry, biology, and pharmacology. Indolin-6-ol hydrochloride, with its rich structural diversity and potential biological activity, represents an important step forward in this endeavor. By continuing to explore its properties and applications, scientists can unlock new possibilities for treating a wide range of diseases.